[2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate

• IUPAC Name: [2-(2-ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C19H21NO5/c1-3-24-17-11-7-5-9-15(17)20-18(21)13-25-19(22)12-14-8-4-6-10-16(14)23-2/h4-11H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: UTXAMUGBGHXPIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• CAS No.: 1794750-95-0

Description

The compound [2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate is an ester derivative featuring a 2-ethoxyanilino-oxoethyl group linked to a 2-methoxyphenylacetate moiety. The ethoxy (-OCH₂CH₃) and methoxy (-OCH₃) substituents are electron-donating groups, likely influencing solubility, stability, and reactivity. The molecular formula is inferred as C₁₇H₁₉NO₆ (molecular weight ≈ 333.34 g/mol) based on structural analysis .

Biological Activity

[2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate is a synthetic organic compound that has garnered attention for its potential biological activities. This compound, characterized by its complex structure, includes functional groups that may interact with various biological targets, making it a candidate for pharmacological applications. This article explores the biological activity of this compound, focusing on its mechanisms, effects, and relevant research findings.

Chemical Structure and Properties

The molecular structure of [2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate can be described as follows:

• Molecular Formula : C$_{16}$H$_{19}$N$_{1}$O$_{4}$
• Functional Groups :
  • Ethoxyaniline
  • Oxoethyl group
  • Methoxyphenyl acetate

This structural composition suggests that the compound may exhibit various chemical behaviors, including nucleophilic substitutions and esterification reactions.

Pharmacological Potential

Research indicates that compounds with similar structures often exhibit significant pharmacological properties, including:

• Anti-inflammatory Activity : Compounds with methoxy and aniline groups have been shown to inhibit inflammatory pathways.
• Analgesic Effects : The presence of an ethoxyaniline moiety may enhance pain-relieving properties.
• Antidiabetic Properties : Studies suggest that similar compounds can inhibit enzymes involved in glucose metabolism, indicating potential applications in diabetes management.

The biological activity of [2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate may involve several mechanisms:

• Enzyme Inhibition : In vitro studies have demonstrated that related compounds can inhibit enzymes such as α-amylase and α-glucosidase, which are crucial in carbohydrate metabolism. This inhibition could lead to reduced blood glucose levels.
• Antioxidant Activity : The structural components may contribute to antioxidant effects, reducing oxidative stress in biological systems.
• Cell Signaling Modulation : Similar compounds have been reported to modulate signaling pathways associated with cell proliferation and apoptosis, particularly in cancer cells.

Case Studies and Research Findings

Several studies have investigated the biological activity of structurally related compounds:

• A study on (E)-2-Methoxy-4-(3-(4-Methoxyphenyl) Prop-1-en-1-yl) Phenol (MMPP) revealed its ability to regulate VEGFR2 and PPARγ pathways in breast cancer cells, showing potential for anticancer therapy . This highlights the importance of methoxyphenyl groups in therapeutic applications.
• Another investigation into the anti-inflammatory properties of similar compounds demonstrated their effectiveness in reducing cytokine production in vitro, suggesting a mechanism for their anti-inflammatory effects.

Comparative Analysis

To better understand the potential of [2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate, a comparison with other related compounds is useful:

Compound Name	Structural Features	Unique Properties
N,N-Dimethyl-4-aminobenzamide	Dimethylamine group attached to an aromatic ring	Known for analgesic effects
Acetaminophen (Paracetamol)	Phenolic structure with an amide group	Widely used analgesic and antipyretic
Ibuprofen	Propanoic acid derivative with an aromatic ring	Non-steroidal anti-inflammatory drug

This table illustrates the diversity in biological activity among structurally similar compounds, emphasizing the unique potential of [2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate.

Comparison with Similar Compounds

Ethyl (2-Methoxyphenyl)aminoacetate (CAS 7267-26-7)

• Molecular Formula: C₁₁H₁₃NO₄
• Molecular Weight : 223.23 g/mol
• Structure: Contains a 2-methoxyanilino-oxoethyl group and an ethyl ester.
• Properties : Liquid at room temperature; used as a pharmaceutical intermediate and synthetic reagent .

[2-(2-Ethoxyanilino)-2-oxoethyl] 3-Chlorobenzoate

• Molecular Formula: C₁₇H₁₆ClNO₅ (inferred)
• Structure: Features a 2-ethoxyanilino-oxoethyl group and a 3-chlorobenzoate moiety.
• Comparison : The chloro substituent introduces electron-withdrawing effects, likely reducing stability compared to the methoxy-substituted target compound. This highlights how electron-donating groups (e.g., -OCH₃) enhance resonance stabilization .

[2-(4-Chloro-2-methylanilino)-2-oxoethyl] 2-(4-Methoxyphenyl)acetate (CAS 877154-73-9)

• Molecular Formula : C₁₉H₁₉ClN₂O₅ (inferred)
• Structure: Combines a chloro-methylanilino group with a 4-methoxyphenylacetate.
• Comparison : The para-methoxy group on the phenylacetate may improve solubility compared to the ortho-methoxy configuration in the target compound. Steric hindrance from the ortho-substituent in the target could reduce reactivity .

Ethyl 2-(2,6-Dimethylanilino)-2-oxoacetate

• Molecular Formula: C₁₂H₁₅NO₃
• Structure: Includes a dimethylanilino group and an ethyl ester.
• This illustrates how alkyl vs. alkoxy substituents modulate physicochemical properties .

Physicochemical and Functional Comparisons

Melting Points and Stability

• Ionic Analogs: Compounds like 1-[2-(2-Nitrophenyl)-2-oxoethyl]-4-{1-[2-(2-nitrophenyl)-2-oxoethyl]pyridin-1-ium-4-yl}pyridin-1-ium dibromide () exhibit high melting points (>250°C) due to ionic interactions. The target compound, being a neutral ester, likely has a lower melting point, similar to Ethyl (2-Methoxyphenyl)aminoacetate (liquid at room temperature) .
• Electron-Donating Effects : Methoxy and ethoxy groups enhance stability via resonance, contrasting with nitro groups in analogs like 5a (), which are prone to decomposition .